Cas no 92557-81-8 (6-FAM SE)

• Product Name: 6-FAM SE
• CAS No: 92557-81-8
• MF: C₂₅H₁₅NO₉
• MW: 473.387907266617
• MDL: MFCD00077323
• CID: 61573
• PubChem ID: 24892568
• Update Time: 2025-04-18

6-FAM SE Chemical and Physical Properties

Names and Identifiers

• 6-Carboxyfluorescein N-succinimidyl ester
• 6-FAMSE
• 6-Carboxyfluorescein N-hydroxysuccinimide ester
• (2,5-dioxopyrrolidin-1-yl) 3',6'-dihydroxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-carboxylate
• 2,5-Dioxopyrrolidin-1-yl 3',6'-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-6-carboxylate
• 6-CARBOXYFLUORESCEIN,SUCCINIMIDYL ESTER,6-FAM,SE
• 6-Carboxyfluorescein-N-hydroxysuccinimide Ester
• 6-FAM SE
• 2,5-Pyrrolidinedione,1-[[(3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-6-yl)carbonyl]oxy]-
• 6-Carboxyfluorescein succinimidyl ester
• VDABVNMGKGUPEY-UHFFFAOYSA-N
• J-100062
• 6-Carboxyfluorescein-NHS
• CHEBI:132203
• 6-Carboxyfluorescein N-hydroxy succinimide ester
• A897873
• Q4035612
• 5-carboxyfluorescein, succinimidyl ester
• 6-Carboxyfluorescein diacetate N-succinimidyl ester
• OSu-FAM
• BCP14865
• F12262
• 6-carboxyfluorescein, succinimidyl ester
• 1-[(3',6'-dihydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthene]-6-carbonyl)oxy]pyrrolidine-2,5-dione
• MFCD00077323
• (S)-2-CYCLOPENTYLOXYCARBONYLAMINO-3,3-DIMETHYL-BUTYRICACID
• 1-[[(3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-6-yl)carbonyl]oxy]-2,5-pyrrolidinedione
• HY-15939
• SY240159
• Carboxyfluorescein succinimidyl ester
• AS-47135
• 6-FAM N-succinimidyl ester
• PD012484
• 92557-81-8
• R01-0025
• FT-0621012
• DTXSID20376335
• BP-23900
• 6-FAM, SE
• 6-CarboxyfluoresceinN-hydroxysuccinimideester
• FAM NHS ester, 6-isomer
• SCHEMBL334086
• AKOS015902602
• carboxyfluorescein N-hydroxysuccinimide ester
• DB-079343
• DTXCID80327363
• 1-(((3',6'-dihydroxy-3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthen)-6-yl)carbonyl)oxy)-2,5-pyrrolidinedione
• 6-Carboxyfluorescein-NHS; 6-Carboxyfluorescein-N-succinimidyl Ester; 1-[[3',6'-Dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-6-yl]carbonyl]oxy]-2,5-pyrrolidinedione; Fluorescein-6-carboxylic Acid N-Succinimidyl Ester; 3',6'-Dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-6-carboxylic Acid 2,5-Dioxo-1-pyrrolidinyl Ester;
• 1-((3',6'-Dihydroxy-3-oxo-3H-spiro(2-benzofuran-1,9'-xanthene)-6-carbonyl)oxy)pyrrolidine-2,5-dione
• 6-FAM SE?

• MDL： MFCD00077323
• Inchi： 1S/C25H15NO9/c27-13-2-5-16-19(10-13)33-20-11-14(28)3-6-17(20)25(16)18-9-12(1-4-15(18)24(32)34-25)23(31)35-26-21(29)7-8-22(26)30/h1-6,9-11,27-28H,7-8H2
• InChI Key： VDABVNMGKGUPEY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)ON3C(CCC3=O)=O)=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)O)O)=O

Computed Properties

• Exact Mass: 473.07500
• Monoisotopic Mass: 473.07468106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 2.4
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Color/Form: solid
• Density: 1.7400
• Boiling Point: 812.2°C at 760 mmHg
• PSA: 139.67000
• LogP: 2.82450
• Solubility: Not determined
• Sensitiveness: Sensitive to light

6-FAM SE Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P305+P351+P338
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10-21
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
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